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Compound of Interest

Compound Name: 5-Amino-2-methoxypyridine

Cat. No.: B105479 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical reagents is paramount. This guide provides a

detailed overview of the solubility and stability of 5-Amino-2-methoxypyridine, a versatile

intermediate used in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.[1]

Physicochemical Properties
5-Amino-2-methoxypyridine, with the CAS number 6628-77-9, is a yellow-brown or red to

very dark red liquid at room temperature.[2][3] It serves as a crucial reagent in the synthesis of

various compounds, including potent and selective PI3K inhibitors and high-affinity antagonists

for the OX2 receptor.[2][4]

Table 1: General Physicochemical Properties of 5-Amino-2-methoxypyridine
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Property Value Reference

Molecular Formula C₆H₈N₂O [5][6]

Molecular Weight 124.14 g/mol [5][6]

Melting Point 29-31 °C (lit.) [2][7]

Boiling Point 85-90 °C at 1 mmHg (lit.) [2][7]

Flash Point >113 °C (>230 °F) [2][7]

Refractive Index n20/D 1.575 (lit.) [2][7]

pKa 4.33 ± 0.10 (Predicted) [2][3]

Solubility Profile
The solubility of 5-Amino-2-methoxypyridine has been qualitatively described in several

common laboratory solvents. For drug development and formulation, quantitative data in

aqueous and co-solvent systems is critical.

Table 2: Solubility Data for 5-Amino-2-methoxypyridine

Solvent Solubility Remarks Reference

Water Slightly soluble - [2][3][5]

Chloroform Slightly soluble - [2]

Methanol Slightly soluble - [2]

10% DMSO / 40%

PEG300 / 5% Tween-

80 / 45% Saline

≥ 2.5 mg/mL (20.14

mM)

Clear solution; for in

vivo experiments.
[8][9]

10% DMSO / 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (20.14

mM)

Clear solution; for in

vivo experiments.
[8][9]
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The following protocol is adapted from methodologies used for preparing 5-Amino-2-
methoxypyridine for in vivo studies.[8][9] This method can be used to assess solubility in

various vehicle formulations.

Objective: To determine the solubility of 5-Amino-2-methoxypyridine in a specified co-solvent

system.

Materials:

5-Amino-2-methoxypyridine

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% NaCl in ddH₂O)

Vortex mixer

Sonicator

Analytical balance

Volumetric flasks and pipettes

Procedure:

Prepare a Stock Solution: Accurately weigh and dissolve a known amount of 5-Amino-2-
methoxypyridine in DMSO to create a concentrated stock solution (e.g., 25 mg/mL).

Solvent Addition: In a clean vial, add the co-solvents in the specified order and volumetric

ratio. For example, for the "Protocol 1" vehicle:

Add 400 µL of PEG300.

Add 100 µL of the DMSO stock solution and mix thoroughly.
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Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of Saline to reach a final volume of 1 mL.

Observation and Dissolution Assistance:

Visually inspect the solution for any precipitation or phase separation.

If undissolved material is present, use a vortex mixer and/or sonication to aid dissolution.

Gentle heating may also be applied.[8][9]

Equilibration: Allow the solution to equilibrate at a controlled temperature (e.g., room

temperature) for a specified period (e.g., 24 hours) to ensure saturation is reached.

Quantification: After equilibration, centrifuge the sample to pellet any undissolved solid.

Carefully collect the supernatant and analyze the concentration of 5-Amino-2-
methoxypyridine using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC).
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Caption: Experimental workflow for solubility determination.

Stability Profile
Stability data is crucial for determining appropriate storage conditions and shelf-life. While

specific degradation kinetics for 5-Amino-2-methoxypyridine are not readily available in the
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public domain, information on storage and potential degradation pathways for structurally

related compounds can guide stability assessment.

Table 3: Recommended Storage and Handling Conditions

Condition Recommendation Rationale Reference

Temperature 2-8°C
To minimize thermal

degradation.
[2][5][7]

Atmosphere

Tightly closed

container, dry and

well-ventilated place.

To prevent oxidation

and hydrolysis from

atmospheric moisture.

[10]

Light Protect from light
To prevent

photodegradation.
[6][8]

Handling

Avoid contact with

skin and eyes. Avoid

inhalation of vapor.

The compound is

classified as an irritant

and harmful if

swallowed.

[5][10]

Based on the chemical structure of 5-Amino-2-methoxypyridine (an electron-rich aromatic

amine), several degradation pathways are plausible, particularly under stress conditions such

as exposure to light, extreme pH, or oxidizing agents.[11]

Oxidation: The amino group and the electron-rich pyridine ring are susceptible to oxidation.

This can be initiated by atmospheric oxygen, metal ions, or other oxidizing agents, potentially

leading to the formation of colored impurities.

Photodegradation: Aromatic amines can be sensitive to light, especially UV radiation.[11]

This energy can lead to the formation of reactive species and subsequent degradation of the

molecule.

Hydrolysis: While the methoxy group is generally stable, under strong acidic or basic

conditions, hydrolysis could occur. The amino group's linkage to the pyridine ring may also

be susceptible to hydrolysis under extreme pH conditions.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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